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Introduction

Pentanoyl chloride, also known as valeroyl chloride, is a significant chemical intermediate in
organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1][2] With the
chemical formula CsHoCIQO, it is an acyl chloride characterized by a five-carbon chain attached
to a reactive carbonyl chloride group.[3][4] This colorless to pale yellow liquid possesses a
sharp, pungent odor and is valued for its high reactivity, which allows for the efficient
introduction of the pentanoyl group into various molecular structures.[1][4] Its utility in creating
esters, amides, and other acyl derivatives makes a thorough understanding of its physical
properties essential for safe handling, process optimization, and experimental design.[1][3]

This guide provides a comprehensive overview of the key physical properties of pentanoyl
chloride, details the experimental methodologies for their determination, and illustrates its
fundamental chemical reactivity.

Data Presentation: Physical Properties

The quantitative physical characteristics of pentanoyl chloride are summarized in the table
below. These values are critical for predicting its behavior in various chemical environments
and for designing appropriate storage and handling procedures.
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Physical Property Value Units Notes
Molecular Formula CsHoCIO - 31516171
Molecular Weight 120.58 g-mol—t [2][5]6]181°1[10]
Fumes in air with a
Colorless to pale )
Appearance o - pungent, acrid odor.[3]
yellow liquid
[41[]
Density 1.016 g/mL at 25°C [10][11][12]
At standard
Boiling Point 125 - 127 °C atmospheric pressure.
[2][4][10][11][12]
_ _ Some sources report
Melting Point -110 °C
-90°C.[2][4][11][13]
Measured at 20°C
Refractive Index 1.420 n20/D using the sodium D-
line.[10][11][12][13]
Vapor Pressure 10.6 mmHg at 25°C [4][11]
) Closed cup method.
Flash Point 32 °C
[12]
Soluble in organic
Solubility Decomposes in water - solvents such as ether

and benzene.[1][3][11]

Experimental Protocols

Accurate determination of physical properties requires standardized and meticulous
experimental procedures. Given the reactive and corrosive nature of pentanoyl chloride, all
procedures must be conducted in a well-ventilated fume hood with appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.
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Determination of Boiling Point (Capillary Method - Thiele
Tube)

The boiling point is a fundamental property for liquid characterization and purity assessment.
[14] The micro-boiling point determination using a Thiele tube is suitable for small sample
volumes.[15][16]

o Apparatus: Thiele tube, thermometer (-10 to 150°C range), small test tube (e.g., 6x50 mm),
capillary tube (sealed at one end), rubber band or wire, heating mantle or Bunsen burner,
and mineral oil.[17][16]

e Procedure:
o Add a small amount (approx. 0.5 mL) of pentanoyl chloride to the small test tube.
o Place the capillary tube into the test tube with the open end down.

o Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the
test tube is aligned with the thermometer bulb.[15]

o Position the assembly in the Thiele tube filled with mineral oil, so the sample is near the
middle of the oil bath.[15]

o Gently heat the side arm of the Thiele tube. The design of the tube ensures uniform heat
circulation.[15][16]

o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

o Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge
from the capillary tube.[16]

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid is
just drawn back into the capillary tube.[15][16] This indicates that the vapor pressure of the
substance equals the atmospheric pressure.[15]
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o

Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

Determination of Density (Pychometer Method)

Density is a measure of mass per unit volume and is useful for quality control. The pycnometer

method provides high accuracy for liquids.[11][18]

o Apparatus: A pycnometer (a glass flask with a precise, known volume), analytical balance

(accurate to £0.0001 g), and a constant-temperature water bath.

e Procedure:

[e]

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical
balance (ma1).

Fill the pycnometer with distilled water and place it in the constant-temperature bath (e.g.,
25°C) until it reaches thermal equilibrium.

Adjust the water level to the pycnometer's calibration mark, dry the exterior, and weigh it
again (mz2).

Empty and thoroughly dry the pycnometer.
Fill the pycnometer with pentanoyl chloride, taking care to avoid introducing air bubbles.

Thermostat the filled pycnometer at the same temperature (25°C), adjust the liquid to the
mark, dry the exterior, and weigh it (ms).

The density (p) of the sample is calculated using the formula: p_sample = ((ms - m1) / (M2
- m1)) * p_water where p_water is the known density of water at the experimental
temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through the

material and is a characteristic property used for identification and purity assessment.[10][19]
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o Apparatus: Abbe refractometer, constant-temperature water circulator, light source (typically
a sodium lamp, 589 nm), and a pipette.

e Procedure:

o Ensure the refractometer prisms are clean and dry. Clean with a soft tissue and an
appropriate solvent (e.g., ethanol or acetone) if necessary.[12][20]

o Calibrate the instrument using a standard of known refractive index, such as distilled
water.

o Connect the refractometer to the water circulator set to a constant temperature (e.g.,
20°C).[19]

o Using a pipette, place a few drops of pentanoyl chloride onto the lower prism.[10][20]

o Close the prisms carefully to spread the liquid into a thin film. Do not allow the pipette to
touch the prism surface to avoid scratching.[10][20]

o Adjust the light source and look through the eyepiece. Rotate the coarse adjustment knob
until the light and dark fields become visible.

o Sharpen the dividing line between the fields by adjusting the chromatic dispersion
compensator.[20]

o Use the fine adjustment to center the sharp dividing line exactly on the crosshairs of the
eyepiece.[20]

o Read the refractive index value from the instrument's scale. Record the temperature at
which the measurement was taken.

Mandatory Visualizations
Chemical Reactivity of Pentanoyl Chloride

Pentanoyl chloride's high reactivity is central to its utility in organic synthesis. The electron-
withdrawing nature of the chlorine and oxygen atoms makes the carbonyl carbon highly
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electrophilic and susceptible to nucleophilic attack. This leads to a characteristic nucleophilic
acyl substitution reaction.
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General Reactivity of Pentanoyl Chloride

Pentanoyl Chloride
(CHs(CH2)sCOClI)
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Workflow for Boiling Point Determination

Prepare Sample:
- Add liquid to test tube
- Insert inverted capillary

Assemble Apparatus:
- Attach tube to thermometer
- Place in Thiele tube

Gently heat
Thiele tube side arm

Observe for a rapid,
continuous stream of bubbles

Remove heat source
and allow to cool

Watch for liquid entering
the capillary tube

Record temperature
(Boiling Paint)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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